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Compound of Interest

Compound Name:
(S,R,S)-AHPC-C2-NH2

dihydrochloride

Cat. No.: B2413995 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of novel

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides a comprehensive, step-by-step guide for the safe

disposal of (S,R,S)-AHPC-C2-NH2 dihydrochloride, a von Hippel-Lindau (VHL) E3 ligase

ligand used in the development of Proteolysis Targeting Chimeras (PROTACs).[1][2] Due to the

absence of a specific Safety Data Sheet (SDS) for this exact molecule, a cautious approach is

mandated, treating the compound as a potentially hazardous substance.

Compound and Safety Data Summary
While a specific SDS for (S,R,S)-AHPC-C2-NH2 dihydrochloride is not readily available,

information on the closely related (S,R,S)-AHPC Hydrochloride suggests it is not classified as a

hazardous substance. However, the presence of an aliphatic amine functional group warrants

caution, as lower aliphatic amines can be severe irritants to the skin, eyes, and mucous

membranes.[3] PROTACs and their components are potent, biologically active molecules that

should be handled with care.[4][5][6] Therefore, treating this compound as hazardous chemical

waste is the recommended safety procedure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2413995?utm_src=pdf-interest
https://www.benchchem.com/product/b2413995?utm_src=pdf-body
https://www.medchemexpress.com/Protein_degrader_1_hydrochloride.html
https://www.medchemexpress.com/e3-ligase-ligand-18.html
https://www.benchchem.com/product/b2413995?utm_src=pdf-body
https://ehs.cornell.edu/book/export/html/1480
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_PROTAC_IRAK4_Degrader_4.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_PROTAC_FLT_3_Degrader_3.pdf
https://portlandpress.com/biochemist/article/43/5/74/229305/A-beginner-s-guide-to-PROTACs-and-targeted-protein
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2413995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Information Source

Chemical Name
(S,R,S)-AHPC-C2-NH2

dihydrochloride
N/A

Synonyms
VH032-C2-NH2

dihydrochloride
N/A

Molecular Formula C₂₅H₃₇Cl₂N₅O₄S [1]

Molecular Weight 574.56 g/mol [1]

Known Hazards

Not classified as hazardous,

but contains an aliphatic amine

which can be an irritant.

PROTAC components are

potent molecules.

[3]

Storage

Room temperature in the

continental US; may vary

elsewhere.

[1]

Detailed Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of (S,R,S)-AHPC-C2-NH2
dihydrochloride in solid form and as a liquid waste stream.

Personal Protective Equipment (PPE)
Before handling the compound, ensure the following PPE is worn:

Gloves: Nitrile gloves.

Eye Protection: Safety glasses with side shields or goggles.

Body Protection: A standard laboratory coat.

Waste Segregation and Collection
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Proper segregation of waste is crucial to prevent accidental reactions and ensure compliant

disposal.

Solid Waste:

Collect all unused or waste powder of (S,R,S)-AHPC-C2-NH2 dihydrochloride in a

dedicated, clearly labeled hazardous waste container.

Any materials that have come into contact with the solid compound, such as weighing

paper, contaminated gloves, and pipette tips, must also be disposed of in this container.

Liquid Waste:

Solutions containing (S,R,S)-AHPC-C2-NH2 dihydrochloride should be collected in a

separate, sealed, and clearly labeled hazardous waste container.

Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed. Incompatible wastes can react violently or produce hazardous gases.[4]

Spill Management
In the event of a spill, immediate action is necessary to contain and clean the area.

For Solid Spills: Carefully sweep or scoop the material to minimize dust generation.

For Liquid Spills: Absorb the spill with an inert, non-combustible absorbent material like

vermiculite or sand.

Collect all cleanup materials into a designated, sealed container for hazardous waste.

Decontaminate the spill area with a suitable solvent (e.g., ethanol) and then wash the area

thoroughly.

Final Disposal
All waste containing (S,R,S)-AHPC-C2-NH2 dihydrochloride, including solid waste, liquid

waste, and spill cleanup materials, must be disposed of through your institution's

Environmental Health and Safety (EH&S) department.
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Do not dispose of this chemical down the drain or in the regular trash.

Ensure all local, state, and federal regulations for hazardous waste disposal are followed.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of (S,R,S)-AHPC-C2-NH2 dihydrochloride.
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Disposal Workflow for (S,R,S)-AHPC-C2-NH2 Dihydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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